Cas no 902303-69-9 (3-(2-methoxyphenyl)-2,5-dimethyl-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 3-(2-methoxyphenyl)-2,5-dimethyl-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 902303-69-9
• MF: C₂₂H₂₉N₅O₂
• MW: 395.49796462059
• CID: 5425866
• Update Time: 2025-07-16

3-(2-methoxyphenyl)-2,5-dimethyl-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-2,5-dimethyl-N-(3-morpholin-4-ylpropyl)pyrazolo[1,5-a]pyrimidin-7-amine
• Pyrazolo[1,5-a]pyrimidin-7-amine, 3-(2-methoxyphenyl)-2,5-dimethyl-N-[3-(4-morpholinyl)propyl]-
• 3-(2-methoxyphenyl)-2,5-dimethyl-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C22H29N5O2/c1-16-15-20(23-9-6-10-26-11-13-29-14-12-26)27-22(24-16)21(17(2)25-27)18-7-4-5-8-19(18)28-3/h4-5,7-8,15,23H,6,9-14H2,1-3H3
• InChI Key： IIKRRNHQQYWXCM-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3OC)C(C)=NN1C(NCCCN1CCOCC1)=CC(C)=N2

Additional information on 3-(2-methoxyphenyl)-2,5-dimethyl-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine

Comprehensive Analysis of 3-(2-methoxyphenyl)-2,5-dimethyl-N-3-(morpholin-4-yl)propylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 902303-69-9)

The compound 3-(2-methoxyphenyl)-2,5-dimethyl-N-3-(morpholin-4-yl)propylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 902303-69-9) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrazolo[1,5-a]pyrimidine core, combined with a morpholine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, which aligns with current trends in targeted cancer therapies and precision medicine.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in drug discovery and computational chemistry. The 2-methoxyphenyl and dimethyl substituents in this compound contribute to its lipophilicity, enhancing its ability to penetrate cell membranes—a critical factor in drug bioavailability. This property is frequently discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a hot topic among medicinal chemists.

Another area of interest is the compound's morpholin-4-ylpropyl side chain, which is known to improve solubility and pharmacokinetic profiles. This feature resonates with researchers exploring PROTACs (Proteolysis-Targeting Chimeras) and other degradation technologies, where solubility plays a pivotal role. Online searches for "morpholine derivatives in drug design" have spiked, reflecting the growing curiosity about such modifications.

From a synthetic chemistry perspective, the pyrazolo[1,5-a]pyrimidine scaffold is highly versatile. It serves as a privileged structure in heterocyclic chemistry, often appearing in molecules with antimicrobial, anti-inflammatory, or CNS activity. Laboratories worldwide are investigating scalable routes to synthesize this core, as evidenced by the popularity of search terms like "efficient pyrazolopyrimidine synthesis" and "green chemistry approaches to heterocycles."

The compound's CAS No. 902303-69-9 is frequently cross-referenced in patent databases and academic journals, particularly in studies involving structure-activity relationships (SAR). Its potential applications in neurodegenerative diseases and autoimmune disorders are also under scrutiny, aligning with global health priorities. Notably, discussions about "multi-target drug discovery" often highlight molecules with similar structural complexity.

In summary, 3-(2-methoxyphenyl)-2,5-dimethyl-N-3-(morpholin-4-yl)propylpyrazolo[1,5-a]pyrimidin-7-amine represents a compelling case study at the intersection of medicinal chemistry and molecular pharmacology. Its multifaceted attributes cater to contemporary research themes while addressing persistent challenges in drug development—making it a subject of enduring relevance in scientific literature and online discourse.